Cas no 1152536-10-1 (3-(4-Bromo-2-fluorophenoxy)propan-1-amine)

• Product Name: 3-(4-Bromo-2-fluorophenoxy)propan-1-amine
• CAS No: 1152536-10-1
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5941092
• PubChem ID: 43113986
• Update Time: 2025-06-12

3-(4-Bromo-2-fluorophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-fluorophenoxy)propan-1-amine
• CS-0304445
• 1152536-10-1
• AKOS005204414
• EN300-1894898

• Inchi： 1S/C9H11BrFNO/c10-7-2-3-9(8(11)6-7)13-5-1-4-12/h2-3,6H,1,4-5,12H2
• InChI Key： OQGMYLSQLGAIQD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(Br)=CC=1F)CCCN

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Bromo-2-fluorophenoxy)propan-1-amine

Comprehensive Overview of 3-(4-Bromo-2-fluorophenoxy)propan-1-amine (CAS No. 1152536-10-1)

3-(4-Bromo-2-fluorophenoxy)propan-1-amine (CAS No. 1152536-10-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and fluoro substituents, is a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in targeted therapies and precision agriculture, aligning with the growing demand for sustainable and efficient chemical solutions.

The molecular structure of 3-(4-Bromo-2-fluorophenoxy)propan-1-amine includes a propan-1-amine backbone linked to a 4-bromo-2-fluorophenoxy group. This combination enhances its reactivity and versatility in synthetic chemistry. Recent studies highlight its role in developing kinase inhibitors and herbicides, addressing critical challenges in healthcare and food security. As the scientific community focuses on green chemistry and reduced environmental impact, this compound's efficient synthesis pathways and low toxicity profile position it as a promising candidate for future innovations.

In the context of drug discovery, 3-(4-Bromo-2-fluorophenoxy)propan-1-amine is often utilized to modify pharmacokinetic properties, such as solubility and bioavailability. Its halogenated aromatic moiety is particularly valuable for designing small-molecule therapeutics targeting metabolic disorders and inflammatory diseases. Additionally, its application in agrochemical formulations has been explored to enhance crop protection while minimizing ecological harm. These attributes resonate with current trends in sustainable development and circular economy practices.

The compound's CAS No. 1152536-10-1 serves as a unique identifier in global chemical databases, facilitating regulatory compliance and safety assessments. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity. With the rise of AI-driven drug design and computational chemistry, researchers are leveraging tools like molecular docking to predict the interactions of 3-(4-Bromo-2-fluorophenoxy)propan-1-amine with biological targets, accelerating the development of next-generation therapeutics.

From an industrial perspective, scalability and cost-effectiveness are critical factors for 3-(4-Bromo-2-fluorophenoxy)propan-1-amine production. Advances in catalytic processes and flow chemistry have optimized its synthesis, reducing waste and energy consumption. This aligns with the broader shift toward Industry 4.0 and smart manufacturing, where efficiency and sustainability are paramount. Furthermore, the compound's compatibility with biodegradable materials opens new avenues for eco-friendly applications.

In summary, 3-(4-Bromo-2-fluorophenoxy)propan-1-amine (CAS No. 1152536-10-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical adjuvants—underscore its relevance in addressing global challenges. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing life sciences and green technology.